Cas no 32890-90-7 (6-Chloro-2-fluoro-3-methylbenzoic acid)

• Product Name: 6-Chloro-2-fluoro-3-methylbenzoic acid
• CAS No: 32890-90-7
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• MDL: MFCD01631369
• CID: 88991
• PubChem ID: 2773669
• Update Time: 2025-09-23

6-Chloro-2-fluoro-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-fluoro-3-methylbenzoic acid
• 6-Chloro-2-fluoro-m-toluic acid
• 2-Fluor-3methyl-6-chlorbenzoesaeure
• RARECHEM AL BE 0496
• 32890-90-7
• 4122-27-4
• SCHEMBL3829091
• MFCD01631369
• AS-35870
• A821494
• DTXSID50954549
• HLQCBMOWEQKVBL-UHFFFAOYSA-N
• 6-CHLORO-2-FLUORO-3-METHYLBENZOICACID
• AKOS005257967
• 6-chloro-2-fluoro-3-methyl-benzoic Acid
• CS-0313019
• FT-0621031
• DB-048293

• MDL： MFCD01631369
• Inchi： 1S/C8H6ClFO2/c1-4-2-3-5(9)6(7(4)10)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： HLQCBMOWEQKVBL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1C(=O)O)F
• BRN： 2259188

Computed Properties

• Exact Mass: 188.00400
• Monoisotopic Mass: 188.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.403
• Melting Point: 135-136°C
• Boiling Point: 279.7 ℃ at 760 mmHg
• Flash Point: 123°C
• Refractive Index: 1.551
• PSA: 37.30000
• LogP: 2.48570
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

6-Chloro-2-fluoro-3-methylbenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)